Cas no 43008-78-2 (1-([1,1'-Biphenyl]-4-yl)-3-phenylpropan-1-one)

1-([1,1'-Biphenyl]-4-yl)-3-phenylpropan-1-one structure
43008-78-2 structure
Product Name:1-([1,1'-Biphenyl]-4-yl)-3-phenylpropan-1-one
CAS No:43008-78-2
MF:C21H18O
MW:286.367025852203
CID:1093285
PubChem ID:13811615
Update Time:2025-04-20

1-([1,1'-Biphenyl]-4-yl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-([1,1'-Biphenyl]-4-yl)-3-phenylpropan-1-one
    • 3-phenyl-1-(4-phenylphenyl)propan-1-one
    • 1-{[1,1'-BIPHENYL]-4-YL}-3-PHENYLPROPAN-1-ONE
    • 43008-78-2
    • DTXSID10550243
    • HS-6134
    • Inchi: 1S/C21H18O/c22-21(16-11-17-7-3-1-4-8-17)20-14-12-19(13-15-20)18-9-5-2-6-10-18/h1-10,12-15H,11,16H2
    • InChI Key: KOLJZMOKXCXXQQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C2C=CC=CC=2)=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 286.135765193g/mol
  • Monoisotopic Mass: 286.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 17.1Ų

1-([1,1'-Biphenyl]-4-yl)-3-phenylpropan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12072230-1g
1-([1,1'-Biphenyl]-4-yl)-3-phenylpropan-1-one
43008-78-2 95+%
1g
$317 2024-07-24
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